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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for Ethylene glycol-13C2, including operational and disposal plans. Ethylene
glycol-13C2, a stable isotope-labeled compound, shares the same chemical hazards as its

unlabeled counterpart.

Hazard Identification and Personal Protective Equipment (PPE)

Ethylene glycol-13C2 is harmful if swallowed and may cause damage to the kidneys through

prolonged or repeated oral exposure[1][2]. It is also a combustible liquid[3]. Therefore,

adherence to strict safety protocols is crucial. The following table summarizes the required

personal protective equipment.
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Protection Type Required PPE
Specifications and

Guidelines

Eye Protection

Safety glasses with side

shields, chemical splash

goggles, or face shield.

Goggles should be worn when

there is a splash hazard. A

face shield is recommended

for larger quantities or when

splashing is likely[3][4]. Do not

wear contact lenses[5][6].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) and impervious

clothing.

Wear appropriate personal

protective clothing to prevent

skin contact[7]. Remove and

replace any work clothing that

becomes wet or significantly

contaminated[7].

Respiratory Protection
Generally not required in a

well-ventilated area.

Use a NIOSH/MSHA approved

organic vapor respirator if

ventilation is inadequate or for

concentrations above

exposure limits[5].

Hand Protection Chemical-resistant gloves.

Wash hands thoroughly with

soap and water after handling

and before eating, drinking, or

smoking[3][5].

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Ethylene glycol-13C2 is essential to minimize risk.

1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Verify that an emergency eye wash station and safety shower are readily accessible[5].

Assemble all necessary PPE and handling equipment before starting work.
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Keep containers tightly closed when not in use[5][8].

2. Handling:

Avoid contact with eyes, skin, and clothing[2][5].

Do not breathe vapors or mists[9].

Use the smallest quantity of the chemical necessary for the experiment.

Ground containers when transferring to prevent static discharge[4].

3. Storage:

Store in a cool, dry, well-ventilated area away from heat, open flames, and incompatible

materials such as oxidizing agents, strong acids, and strong bases[3][9].

Keep containers tightly sealed to prevent leakage and contamination[8].

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention[3][6][10].

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for 15-20

minutes. Seek medical attention if irritation

persists[5][6].

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention[5][6][10].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention[5][6]

[10].

Spill

Evacuate personnel and secure the area.

Eliminate all ignition sources. Absorb the spill

with an inert material (e.g., sand, earth) and

place it in a sealed container for disposal[3][5].

Disposal Plan

Proper disposal of Ethylene glycol-13C2 is critical to protect the environment and comply with

regulations.

Waste Classification: Used ethylene glycol may be classified as hazardous waste, especially

if contaminated with heavy metals or other hazardous substances[11][12].

Collection: Collect waste Ethylene glycol-13C2 in a dedicated, clearly labeled, and sealed

container[8][11]. Do not mix with other waste streams[8][11].

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company. Recycling is a viable option for uncontaminated ethylene glycol[8][12]. Never pour

ethylene glycol down the drain or into the environment[8][11].
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Container Disposal: Empty containers should be handled as hazardous waste unless

properly decontaminated. Some suppliers may offer a container return program[8].

Workflow for Safe Handling and Disposal of
Ethylene glycol-13C2
The following diagram illustrates the key steps for the safe handling and disposal of Ethylene
glycol-13C2 in a laboratory setting.
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Workflow for Safe Handling and Disposal of Ethylene glycol-13C2

1. Preparation
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3. Disposal
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of

Ethylene glycol-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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